Cas no 2411269-14-0 (N-{[(4-hydroxycyclohexyl)carbamoyl]methyl}-N-methylprop-2-enamide)

• Product Name: N-{[(4-hydroxycyclohexyl)carbamoyl]methyl}-N-methylprop-2-enamide
• CAS No: 2411269-14-0
• MF: C₁₂H₂₀N₂O₃
• MW: 240.298803329468
• CID: 5762555
• PubChem ID: 165767664
• Update Time: 2025-05-25

N-{[(4-hydroxycyclohexyl)carbamoyl]methyl}-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-7489546
• N-{[(4-hydroxycyclohexyl)carbamoyl]methyl}-N-methylprop-2-enamide
• Z3816902506
• 2411269-14-0

• Inchi： 1S/C12H20N2O3/c1-3-12(17)14(2)8-11(16)13-9-4-6-10(15)7-5-9/h3,9-10,15H,1,4-8H2,2H3,(H,13,16)
• InChI Key： ARKZIWXYQGCJEV-UHFFFAOYSA-N
• SMILES： OC1CCC(CC1)NC(CN(C(C=C)=O)C)=O

Computed Properties

• Exact Mass: 240.14739250g/mol
• Monoisotopic Mass: 240.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 69.6Ų

Additional information on N-{[(4-hydroxycyclohexyl)carbamoyl]methyl}-N-methylprop-2-enamide

Recent Advances in the Study of N-{[(4-hydroxycyclohexyl)carbamoyl]methyl}-N-methylprop-2-enamide (CAS: 2411269-14-0)

The compound N-{[(4-hydroxycyclohexyl)carbamoyl]methyl}-N-methylprop-2-enamide (CAS: 2411269-14-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of N-{[(4-hydroxycyclohexyl)carbamoyl]methyl}-N-methylprop-2-enamide to enhance its pharmacological properties. Researchers have employed advanced synthetic techniques, including multi-step organic synthesis and computational modeling, to improve the yield and purity of the compound. These efforts have led to the development of more efficient synthetic routes, which are critical for scaling up production for preclinical and clinical studies.

In vitro and in vivo studies have demonstrated that N-{[(4-hydroxycyclohexyl)carbamoyl]methyl}-N-methylprop-2-enamide exhibits promising activity against specific biological targets. For instance, recent findings suggest that the compound may modulate key signaling pathways involved in inflammation and cancer progression. Mechanistic studies have revealed that it interacts with certain protein kinases, inhibiting their activity and thereby exerting anti-proliferative effects in cancer cell lines. These findings highlight the compound's potential as a lead molecule for the development of novel therapeutics.

Pharmacokinetic and toxicological evaluations of N-{[(4-hydroxycyclohexyl)carbamoyl]methyl}-N-methylprop-2-enamide have also been conducted to assess its suitability for further development. Preliminary data indicate that the compound has favorable absorption and distribution profiles, with moderate metabolic stability. However, further optimization may be required to address certain limitations, such as potential off-target effects and bioavailability issues. These studies are crucial for guiding the design of next-generation derivatives with improved efficacy and safety profiles.

In addition to its therapeutic potential, N-{[(4-hydroxycyclohexyl)carbamoyl]methyl}-N-methylprop-2-enamide has been explored for its utility in chemical biology research. Its unique structure and reactivity make it a valuable tool for probing biological systems and studying protein-ligand interactions. Recent work has utilized the compound as a molecular probe to investigate the role of specific enzymes in disease pathways, providing new insights into their function and regulation.

Looking ahead, ongoing research aims to further elucidate the molecular mechanisms underlying the biological effects of N-{[(4-hydroxycyclohexyl)carbamoyl]methyl}-N-methylprop-2-enamide. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. Future studies will likely focus on optimizing the compound's pharmacological properties, exploring its potential in combination therapies, and identifying biomarkers for patient stratification.

In conclusion, N-{[(4-hydroxycyclohexyl)carbamoyl]methyl}-N-methylprop-2-enamide (CAS: 2411269-14-0) represents a promising candidate for drug development and chemical biology research. The latest studies underscore its potential to address unmet medical needs, particularly in the areas of oncology and inflammatory diseases. Continued investigation and collaboration will be essential to fully realize its therapeutic potential and bring it closer to clinical application.